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Compound of Interest

Compound Name: (+)-Subersic acid

Cat. No.: B1247224

Get Quote

Executive Summary
(+)-Subersic acid is a bioactive meroterpenoid (specifically a diterpene benzo[hydro]quinone)

identified primarily in marine sponges of the genus Acanthodendrilla.[1][2][3] Distinct from the

common dicarboxylic "suberic acid" (octanedioic acid), (+)-subersic acid is a complex

secondary metabolite exhibiting significant pharmacological potential, particularly as an

inhibitor of MAPKAP kinase 2 (MK2) and 15-lipoxygenase (15-LOX).

This guide provides a standardized workflow for the extraction, isolation, and structural

validation of the (+)-enantiomer, distinguishing it from its (-)-counterpart found in Suberea and

Jaspis species.
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Compound Attribute Technical Specification

Chemical Class Meroterpenoid (Diterpene benzo[hydro]quinone)

Primary Source
Marine Sponge: Acanthodendrilla sp.[1][2][3][4]

[5] (Indonesian reefs)

Molecular Formula

Key Bioactivity
MK2 Inhibition (

), 15-LOX Inhibition

Stereochemistry
(+)-Enantiomer (Contrast with (-)-Subersic acid

from Suberea sp.)

Natural Sources & Biosynthetic Origin[6]
The production of subersic acid congeners is highly species-specific and stereoselective.

Primary Marine Sources
(+)-Subersic Acid: Exclusively isolated from Acanthodendrilla sp. (Order: Dendroceratida,

Family: Dictyodendrillidae).[1][3]

Geography: Collected from reefs off Palau Badi, Makassar, Indonesia.[3]

Co-metabolites: Often co-isolated with (+)-makassaric acid.

(-)-Subersic Acid: The enantiomer is found in Suberea sp. and Jaspis splendens.[3]

Note: This distinction is critical for reproducibility; sourcing the wrong sponge genus will

yield the opposite enantiomer.

Synthetic Availability
Recent semi-synthetic routes have been established starting from (+)-sclareol, a commercially

available diterpene. This route allows for the generation of the "unnatural" (+)-enantiomer if the

natural sponge source is inaccessible.
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Isolation & Purification Methodology
The following protocol is derived from the definitive isolation work by Williams et al. (2004). It

utilizes a polarity-guided fractionation strategy designed to separate the lipophilic

meroterpenoids from bulk marine salts and polar cellular debris.

Experimental Workflow Diagram
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Figure 1: Step-wise isolation workflow for (+)-subersic acid from marine sponge tissue.
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Detailed Protocol
Phase 1: Extraction

Material Prep: Freeze-dry (lyophilize) the fresh sponge tissue to remove water weight and

prevent enzymatic degradation. Grind to a coarse powder.

Solvent Extraction: Exhaustively extract the powder with Methanol (MeOH) or Ethanol

(EtOH) (3 x 1 L per 500g wet weight).

Concentration: Combine extracts and concentrate in vacuo (rotary evaporator) at <40°C to

yield a crude gum.

Phase 2: Partitioning (Desalting & Defatting)
Suspend the crude gum in Water (

).

Partition against Ethyl Acetate (EtOAc) (3 x equal volumes).

Collect the EtOAc layer (organic phase). This fraction contains the non-polar

meroterpenoids.

Dry the organic layer over anhydrous

and concentrate.

Phase 3: Chromatographic Purification
Size Exclusion (Sephadex LH-20):

Mobile Phase: MeOH:DCM (1:1).

Purpose: Removes high molecular weight compounds and chlorophylls.

Flash Chromatography (Silica Gel):

Stationary Phase: Silica Gel 60 (230-400 mesh).

Gradient: Hexanes
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EtOAc (0% to 100% EtOAc).

Target: Monitor fractions via TLC; subersic acid typically elutes in mid-polarity fractions

(e.g., 30-50% EtOAc).

High-Performance Liquid Chromatography (HPLC):

Column: Reversed-Phase C18 (e.g., Phenomenex Luna, 5µm, 250 x 10 mm).

Solvent System: Isocratic or Gradient MeOH/

(typically 85:15 or 90:10 MeOH/

with 0.1% TFA or Formic Acid).

Detection: UV at 254 nm and 280 nm (characteristic of the benzoquinone moiety).

Structural Elucidation & Validation
To confirm the identity of (+)-subersic acid and distinguish it from known isomers, the following

analytical markers must be verified.

Physicochemical Properties[8][9]
Appearance: Pale yellow oil or amorphous solid.

Optical Rotation (

):Positive (+) rotation (approx.

in

).

Critical Check: If the rotation is negative (approx.

), you have isolated (-)-subersic acid (likely from Suberea sp.).

High-Resolution Mass Spectrometry (HRESIMS):

Ion Mode: Negative mode [M-H]-
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m/z: 409.2748 (Calculated for

).

NMR Fingerprint ( )
The structure consists of a diterpene unit attached to a 4-hydroxybenzoic acid derivative.

Position Carbon Type

Characteristic Shift
(

)

Proton Signal (

)

Aromatic Ring Quaternary C ~120-160 ppm -

Aromatic H CH ~115 ppm ~6.7-6.8 (d)

Terpene Methyls ~15-25 ppm ~0.8-1.0 (s)

Carboxylic Acid ~170 ppm
Broad singlet

(exchangeable)

Biological Mechanism: MK2 Inhibition[5][10]
(+)-Subersic acid is a potent inhibitor of MAPKAP Kinase 2 (MK2), a key enzyme in the

inflammatory cascade.

Signaling Pathway Context
MK2 is the direct substrate of p38 MAPK. Upon activation, MK2 regulates the stability and

translation of mRNA for inflammatory cytokines, primarily TNF-

. Inhibition of MK2 prevents the release of TNF-

without blocking the upstream p38 MAPK, potentially avoiding the toxicity associated with
direct p38 inhibitors.
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Figure 2: Mechanism of action showing (+)-subersic acid inhibition of the p38/MK2 pathway.

Comparative Potency
Target: MK2 (MAPKAP Kinase 2)

:

[1][4]

Selectivity: Shows selectivity over p38 MAPK, making it a valuable probe for dissecting the

specific role of MK2 in inflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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